Cas no 2172235-34-4 (1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid
• CAS No: 2172235-34-4
• MF: C₂₇H₂₃ClN₂O₅
• MW: 490.934926271439
• CID: 5859326
• PubChem ID: 165876213
• Update Time: 2025-11-05

1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid
• 1-[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]pyrrolidine-3-carboxylic acid
• 2172235-34-4
• EN300-1481363

• Inchi： 1S/C27H23ClN2O5/c28-23-10-9-16(25(31)30-12-11-17(14-30)26(32)33)13-24(23)29-27(34)35-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,13,17,22H,11-12,14-15H2,(H,29,34)(H,32,33)
• InChI Key： OHEZIODHBOALDW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 490.1295495g/mol
• Monoisotopic Mass: 490.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid

Introduction to 1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid (CAS No. 2172235-34-4)

1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid, identified by its CAS number 2172235-34-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in medicinal chemistry. The structural features of this molecule, particularly its combination of a benzoylpyrrolidine core and functionalized aromatic groups, contribute to its unique chemical properties and potential therapeutic applications.

The molecular structure of 1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid incorporates several key functional groups that are critical for its biological activity. The benzoylpyrrolidine moiety is a well-known pharmacophore that has been extensively studied for its role in modulating various biological pathways. Additionally, the presence of a chloro group at the 4-position and an amino group protected by a methoxycarbonyl (Moc) group enhances the compound's reactivity and stability, making it suitable for further derivatization and structural optimization.

The fluoren-9-yl moiety in the compound's name is another significant feature that contributes to its overall properties. Fluorene derivatives are often employed in pharmaceuticals due to their ability to enhance solubility, bioavailability, and metabolic stability. The incorporation of this group into the molecular framework of 1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid suggests that it may exhibit improved pharmacokinetic profiles compared to structurally similar compounds lacking this moiety.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The compound 1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid has shown potential in preclinical studies as a modulator of key enzymes implicated in these diseases. Its ability to interact with biological targets at the molecular level makes it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive modifications to optimize its pharmacological properties. Researchers have been exploring various synthetic strategies to modify the core structure of 1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid to enhance its binding affinity, selectivity, and overall efficacy. These efforts have led to the discovery of several novel analogs with improved biological activity and reduced toxicity.

The synthesis of 1-4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-3-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex molecular framework of this compound. These methods not only improve efficiency but also allow for greater flexibility in modifying the structure for further optimization.

Recent studies have highlighted the potential of 1-(4-chlorobenzoyl)-3-(aminomethyl)pyrrolidine derivatives as inhibitors of enzymes involved in cancer progression. The structural motif shared by these compounds with 1-(4-chlorobenzoyl)-3-(aminomethyl)pyrrolidine derivatives suggests that they may exert their therapeutic effects by interfering with key signaling pathways that drive tumor growth and metastasis. Preclinical data indicate that these compounds can effectively inhibit the activity of target enzymes while maintaining good selectivity, minimizing off-target effects.

The role of computational chemistry in the design and optimization of drug candidates cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of 1-(4-chlorobenzoyl)-3-(aminomethyl)pyrrolidine derivatives with their target enzymes, providing valuable insights into their mechanism of action. These computational studies have guided experimental efforts toward developing more potent and selective inhibitors.

In conclusion, 1-(4-chlorobenzoyl)-3-(aminomethyl)pyrrolidine derivatives, including 1-(4-chlorobenzoyl)-3-(aminomethyl)pyrrolidine derivatives, represent a promising class of compounds with significant therapeutic potential. Their unique structural features, combined with their demonstrated biological activity, make them attractive candidates for further development into novel therapeutic agents. As research in this area continues to advance, it is expected that additional insights into their mechanisms of action will be uncovered, paving the way for new treatments for various diseases.